molecular formula C9H8F3N3 B6169550 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine CAS No. 2416230-99-2

1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Cat. No. B6169550
CAS RN: 2416230-99-2
M. Wt: 215.2
InChI Key:
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Description

1,3-Dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine, also known as DMTP, is a heterocyclic compound with a pyrazole ring structure. It is a highly versatile compound that has a wide range of applications in the field of chemistry. DMTP is used as a precursor in the synthesis of numerous organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, it has been studied for its potential biological activities, such as anti-inflammatory, anti-tumor, and anti-oxidant effects.

Scientific Research Applications

1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been studied for its potential applications in the field of chemistry. It has been used as a precursor in the synthesis of numerous organic compounds, such as pharmaceuticals, agrochemicals, and dyes. In addition, it has been studied for its potential biological activities, such as anti-inflammatory, anti-tumor, and anti-oxidant effects. 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has also been used in the synthesis of novel pyrazole derivatives, which have been found to have anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is not well understood. However, it is believed that the compound acts by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been found to inhibit the activity of other enzymes, such as lipoxygenase (LOX) and 5-lipoxygenase (5-LOX), which are involved in the production of pro-inflammatory mediators.
Biochemical and Physiological Effects
1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has been found to have several biochemical and physiological effects. In vitro studies have shown that 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has anti-inflammatory and anti-tumor effects. In addition, it has been found to inhibit the activity of several enzymes, such as COX-2, LOX, and 5-LOX, which are involved in the production of pro-inflammatory mediators. 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine has also been found to possess anti-oxidant properties, which may be beneficial in the prevention of certain diseases.

Advantages and Limitations for Lab Experiments

The use of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine in laboratory experiments has several advantages. It is a highly versatile compound that can be used as a precursor in the synthesis of numerous organic compounds. In addition, it is relatively easy to synthesize and can be used in a wide range of reactions. However, it is important to note that 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine is a highly reactive compound, and should be handled with caution.

Future Directions

The potential future directions for the use of 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine are numerous. It could be used in the synthesis of novel pyrazole derivatives, which could have potential anti-inflammatory and anti-cancer properties. In addition, it could be used in the development of new drugs that target specific enzymes involved in the production of pro-inflammatory mediators. Finally, it could be used to develop new compounds with anti-oxidant properties, which could be beneficial in the prevention of certain diseases.

Synthesis Methods

1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine can be synthesized from 1,3-dimethyl-5-fluoromethyl-1H-pyrazole (DMFP) and trifluoromethanesulfonic anhydride (TFA). DMFP is reacted with TFA in the presence of a catalytic amount of pyridine to form 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine. The reaction has been reported to be successful under mild conditions, with yields of up to 96%. The reaction requires a temperature of -78°C to -15°C, and can be completed within 1 hour.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine involves the condensation of 3,5-dimethylpyrazole-4-carboxaldehyde with 2-(trifluoromethyl)pyridine in the presence of a base, followed by cyclization to form the desired product.", "Starting Materials": [ "3,5-dimethylpyrazole-4-carboxaldehyde", "2-(trifluoromethyl)pyridine", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 3,5-dimethylpyrazole-4-carboxaldehyde and 2-(trifluoromethyl)pyridine in a suitable solvent (e.g. ethanol).", "Step 2: Add a base (e.g. sodium hydroxide) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Acidify the reaction mixture with hydrochloric acid to form the intermediate 1,3-dimethyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid.", "Step 4: Cyclize the intermediate by heating with a dehydrating agent (e.g. phosphorus oxychloride) to form 1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine.", "Step 5: Purify the product by recrystallization or chromatography." ] }

CAS RN

2416230-99-2

Product Name

1,3-dimethyl-5-(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridine

Molecular Formula

C9H8F3N3

Molecular Weight

215.2

Purity

95

Origin of Product

United States

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